2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C21H17N3O4S/c25-21(14-20-23-18-8-4-5-9-19(18)29(26,27)24-20)22-15-10-12-17(13-11-15)28-16-6-2-1-3-7-16/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key: AFVJALXTANHZLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CC3=NS(=O)(=O)C4=CC=CC=C4N3
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide, also known as PTBA, is a synthetic compound that has been studied for its potential applications in a variety of fields, including scientific research, laboratory experiments, and drug development. PTBA is a derivative of benzothiadiazine, and its structure consists of a thiadiazine ring connected to a phenoxyacetamide group. It is a white crystalline solid, with a melting point of 137-139°C. PTBA has been studied for its potential as an inhibitor of cytochrome P450 enzymes, as well as for its ability to interact with certain proteins.

Mechanism of Action

The mechanism of action of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is not fully understood. However, it is believed that 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is able to interact with the active site of cytochrome P450 enzymes, leading to the inhibition of their activity. It is also thought that 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is able to bind to certain proteins, leading to changes in their structure and function.
Biochemical and Physiological Effects
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds. 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has also been found to interact with certain proteins, leading to changes in their structure and function.

Advantages and Limitations for Lab Experiments

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize from readily available starting materials. 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is also relatively stable, and it can be stored for long periods of time without significant degradation. However, 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is a potent inhibitor of cytochrome P450 enzymes, and this can lead to unexpected results in certain experiments.

Future Directions

There are several potential future directions for the study of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide. One area of research is to further investigate the mechanism of action of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide and its interactions with proteins. Additionally, further research could be conducted to explore the potential therapeutic applications of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide, such as its use as an inhibitor of cytochrome P450 enzymes. Finally, further research could be conducted to investigate the potential side effects of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide on biochemical and physiological processes.

Synthesis Methods

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide can be synthesized from the reaction of 4-phenoxyphenylacetamide and 2-chloro-1,1-dioxo-1lambda6,2,4-benzothiadiazine. This reaction is carried out in a solvent such as dichloromethane at a temperature of 80-90°C. The reaction is followed by column chromatography to isolate the desired product, 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide.

Scientific Research Applications

2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has been studied for its potential applications in scientific research. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has also been used as a tool to study the interaction of proteins with small molecules, as well as to investigate the mechanism of action of certain drugs.